Cas no 1804078-41-8 (1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one
• CAS No: 1804078-41-8
• MF: C₉H₇BrClNO₃
• MW: 292.513780832291
• CID: 4971564
• Update Time: 2025-06-08

1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7BrClNO3/c1-5(13)9(10)7-3-2-6(11)4-8(7)12(14)15/h2-4,9H,1H3
• InChI Key： XDJNEWSPWXEABQ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one

1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one: Chemical Profile and Emerging Applications

1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one (CAS No. 1804078-41-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, featuring a brominated propanone core substituted with a chloro-nitrophenyl group, exhibits a range of chemical reactivities that make it a valuable intermediate in synthetic protocols. Its molecular structure, characterized by the presence of both bromine and chlorine atoms, provides multiple sites for functionalization, enabling diverse applications in drug discovery and industrial chemistry.

The< strong>nomenclature of this compound follows the IUPAC system, which clearly delineates its substituents and their positions on the parent chain. The prefix "1-" indicates the location of the bromine atom on the propanone backbone, while the "(4-chloro-2-nitrophenyl)" moiety specifies the aromatic ring attached to the first carbon. This systematic naming ensures clarity and precision in chemical communication, which is crucial for collaborative research and industrial applications.

In recent years, 1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one has been explored as a key intermediate in the synthesis of biologically active molecules. Its bromine substituent makes it particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to constructing complex organic frameworks. These reactions are widely employed in pharmaceutical synthesis to create novel heterocyclic compounds with potential therapeutic effects.

The< strong>4-chloro-2-nitrophenyl group appended to the propanone core introduces both electron-withdrawing and electron-donating characteristics to the aromatic system. This dual functionality can influence the reactivity of the molecule in various chemical transformations. For instance, the nitro group can be reduced to an amine, opening up possibilities for further derivatization into amides or other nitrogen-containing heterocycles. Such transformations are pivotal in medicinal chemistry for designing molecules with enhanced pharmacological properties.

Recent studies have highlighted the utility of this compound in developing novel agrochemicals. The< strong>propanone backbone is a common structural motif in many pesticides and herbicides due to its ability to interact effectively with biological targets. By incorporating halogenated aromatic rings, researchers can modulate the bioactivity of these compounds, leading to improved efficacy and selectivity. The bromine atom, in particular, can serve as a handle for further functionalization via metal-catalyzed reactions, allowing for the construction of complex agrochemical scaffolds.

The< strong>emerging field of materials science has also shown interest in< strong>1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one. Its ability to undergo selective functionalization makes it a promising candidate for synthesizing advanced polymers and coatings. For example, polymer chemists have explored its use in creating conductive polymers by incorporating it into conjugated systems via palladium-catalyzed cross-coupling reactions. These polymers exhibit properties such as high charge carrier mobility, making them suitable for applications in organic electronics.

In conclusion, 1-Bromo-1-(4-chloro-2-nitrophenyl)propan-2-one (CAS No. 1804078-41-8) is a versatile compound with broad applicability across multiple domains of chemistry. Its unique structural features enable diverse synthetic pathways, making it an indispensable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies continue to evolve, this compound is expected to play an increasingly significant role in the development of innovative chemical solutions.